2-(3-amino-5-methyl-1H-pyrazol-1-yl)propanoic acid hydrochloride
Overview
Description
“2-(3-amino-5-methyl-1H-pyrazol-1-yl)propanoic acid hydrochloride” is a compound that belongs to the class of pyrazole-bearing compounds. These compounds are known for their diverse pharmacological effects . Pyrazole derivatives have been synthesized and their structures have been verified by employing elemental microanalysis, FTIR, and 1H NMR techniques .
Synthesis Analysis
To enhance the potency of certain compounds, derivatives containing 3-methyl-1H-pyrazol-5-yl have been synthesized using intermediate derivatization methods (IDMs). These compounds were confirmed by melting point (mp), 1HNMR, 13CNMR, and HRMS .Molecular Structure Analysis
The molecular structure of pyrazole derivatives has been determined using various techniques such as X-ray diffraction . The activity of these compounds depends on the substituent on the phenyl group: electron-drawing group > neutral group > donor-drawing group .Chemical Reactions Analysis
Pyrazole-containing compounds have played an important role in the development of heterocyclic agrochemicals because the pyrazole structure enables multidirectional transformations . The introduction of different substituents on pyrazole provides a diversity of structures .Scientific Research Applications
Corrosion Inhibition
- Pyrazole Derivatives as Corrosion Inhibitors : Pyrazole compounds, including derivatives similar to 2-(3-amino-5-methyl-1H-pyrazol-1-yl)propanoic acid hydrochloride, have been evaluated for their effectiveness in inhibiting steel corrosion in hydrochloric acid. These compounds showed a significant reduction in the corrosion rate, indicating their potential as corrosion inhibitors (Herrag et al., 2007).
Chemical Synthesis and Modifications
- Functional Modification of Polymers : Research indicates that various amines, including pyrazole derivatives, can modify polyvinyl alcohol/acrylic acid hydrogels through a condensation reaction. These modifications lead to enhanced thermal stability and potential biomedical applications, such as antibacterial and antifungal activities (Aly & El-Mohdy, 2015).
- Synthesis of Bipyrazolic Derivatives : Bipyrazolic compounds, synthesized from similar pyrazole structures, have shown potential in various chemical processes, including as corrosion inhibitors and in the synthesis of novel organic compounds (Missoum et al., 2013).
Antimicrobial and Anticancer Properties
- Antimicrobial and Anticancer Agents : Pyrazole derivatives have been synthesized and evaluated for their antimicrobial and anticancer activities. Some compounds demonstrated higher anticancer activity compared to standard drugs, highlighting their potential in medical treatments (Hafez et al., 2016).
Catalytic Properties
- Catalytic Oxidation : Pyrazole-based ligands have been synthesized and assessed for their catalytic properties. The copper (II) complexes of these compounds were effective catalysts for the oxidation of certain substrates, indicating their utility in chemical reactions (Boussalah et al., 2009).
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various enzymes and receptors, influencing a range of biological processes .
Mode of Action
This can result in alterations to cellular processes, potentially influencing disease progression or health .
Biochemical Pathways
Similar compounds have been found to influence a variety of pathways, including those involved in cell signaling, metabolism, and gene expression .
Pharmacokinetics
These properties are crucial for understanding the compound’s bioavailability, or the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .
Result of Action
Similar compounds have been found to have various effects, such as inhibiting enzyme activity, altering cell signaling, and affecting gene expression .
Action Environment
Factors such as temperature, pH, and the presence of other molecules can potentially affect how the compound interacts with its targets and exerts its effects .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(3-amino-5-methyl-1H-pyrazol-1-yl)propanoic acid hydrochloride involves the reaction of 3-amino-5-methyl-1H-pyrazole with acrylonitrile to form 2-(3-amino-5-methyl-1H-pyrazol-1-yl)acetonitrile, which is then hydrolyzed to form 2-(3-amino-5-methyl-1H-pyrazol-1-yl)propanoic acid. The resulting acid is then reacted with hydrochloric acid to form the hydrochloride salt of the final compound.", "Starting Materials": [ "3-amino-5-methyl-1H-pyrazole", "acrylonitrile", "sodium hydroxide", "hydrochloric acid" ], "Reaction": [ "Step 1: React 3-amino-5-methyl-1H-pyrazole with acrylonitrile in the presence of sodium hydroxide to form 2-(3-amino-5-methyl-1H-pyrazol-1-yl)acetonitrile.", "Step 2: Hydrolyze 2-(3-amino-5-methyl-1H-pyrazol-1-yl)acetonitrile with hydrochloric acid to form 2-(3-amino-5-methyl-1H-pyrazol-1-yl)propanoic acid.", "Step 3: React 2-(3-amino-5-methyl-1H-pyrazol-1-yl)propanoic acid with hydrochloric acid to form the hydrochloride salt of 2-(3-amino-5-methyl-1H-pyrazol-1-yl)propanoic acid." ] } | |
CAS RN |
1431962-67-2 |
Molecular Formula |
C7H12ClN3O2 |
Molecular Weight |
205.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
